Cas no 906747-90-8 (4-(difluoromethoxy)-3-nitroBenzoic acid)

• Product Name: 4-(difluoromethoxy)-3-nitroBenzoic acid
• CAS No: 906747-90-8
• MF: C₈H₅F₂NO₅
• MW: 233.125809431076
• MDL: MFCD11166347
• CID: 2130116
• PubChem ID: 43137735
• Update Time: 2025-04-21

4-(difluoromethoxy)-3-nitroBenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-3-nitroBenzoic acid
• MFCD11166347
• EN300-128159
• 906747-90-8
• SCHEMBL16098843
• 4-(difluoromethoxy)-3-nitrobenzoicacid
• CS-0119802
• FVBVFSSLGYGGJX-UHFFFAOYSA-N
• AKOS009316542
• DA-16845
• 887-225-5
• GLB74790

• MDL： MFCD11166347
• Inchi： 1S/C8H5F2NO5/c9-8(10)16-6-2-1-4(7(12)13)3-5(6)11(14)15/h1-3,8H,(H,12,13)
• InChI Key： FVBVFSSLGYGGJX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)O)=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 233.01357858g/mol
• Monoisotopic Mass: 233.01357858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives